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Compound of Interest

Compound Name: Solvent Yellow 93

Cat. No.: B069994

A Comparative Performance Analysis of Solvent
Yellow 93

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the performance characteristics of
Solvent Yellow 93, a widely utilized azomethine dye.[1][2] By presenting available quantitative
data, outlining detailed experimental protocols, and offering a comparative perspective against
relevant alternatives, this document serves as a valuable resource for researchers and
professionals in material science and drug development.

Overview of Solvent Yellow 93

Solvent Yellow 93, also known by trade names such as Transparent Yellow 3G and Macrolex
Yellow 3G, is a greenish-yellow solvent dye.[3][4] Its chemical structure, belonging to the
pyrazolone series, imparts properties such as high heat resistance and good light fastness,
making it suitable for coloring a variety of polymers and fibers.[5] Primarily, it is used in the
coloration of plastics like polystyrene (PS), polyethylene terephthalate (PET), and polyamides
(PA), as well as in the manufacturing of polyester masterbatches.

Comparative Performance Data

The following tables summarize the key performance indicators of Solvent Yellow 93 and
provide a comparison with other commercially available solvent and pigment dyes.
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Table 1: Physical and Chemical Properties of Solvent

Yellow 93
Property Value Source
Chemical Family Pyrazolone
C.l. Name Solvent Yellow 93
CAS Number 4702-90-3
Molecular Formula C21H18N40O2
Appearance Greenish-yellow powder
Melting Point 181 °C
Heat Resistance Up to 300 °C

Performance Solvent Yellow Solvent Yellow Pigment Test Method
Metric 93 114 Yellow 93 (Typical)
Light Fastness
_ 6-7/8 Good - ISO 105-B02
(in PS)
ASTM D1895/
Heat Stability ~300 °C Good -
DIN 12877
Migration )
] Good Good Superior DIN 53775
Resistance
Solubility in
_ 190 g/L - Insoluble Internal Method
Dichloromethane
Water Solubility Insoluble - <2.0% Internal Method

Experimental Protocols

For a comprehensive evaluation and cross-validation of Solvent Yellow 93 against other
colorants, the following standardized experimental protocols are recommended.
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Light Fastnhess Testing

Objective: To determine the resistance of the colorant to fading upon exposure to a xenon arc
lamp, simulating natural daylight.

Protocol: Based on ISO 105-B02, this test involves exposing plastic specimens colored with the
dye to a xenon arc light source under controlled conditions. The change in color is assessed by
comparing the exposed sample to an unexposed control, using the Blue Wool Scale (grades 1-
8), where a higher number indicates better light fastness.

Heat Stability Evaluation

Objective: To assess the thermal stability of the colorant in a specific polymer during
processing.

Protocol: Following a method similar to DIN 12877, the dye is incorporated into a polymer (e.g.,
HDPE) at a standard concentration. The colored polymer is then subjected to increasing
temperatures in an injection molding machine with a defined dwell time (e.g., 5 minutes). The
temperature at which a significant color change (AE*ab = 3) occurs is determined.

Migration Resistance Assessment

Objective: To evaluate the tendency of the colorant to migrate from a colored plastic to a
material in contact.

Protocol: Based on DIN 53775, a colored plastic sheet is brought into contact with a white,
plasticized PVC sheet under pressure and heat (e.g., 80°C for 24 hours). The degree of color
transfer to the white PVC is then assessed using a grayscale for staining (ISO 105-A03), where
grade 5 indicates no migration.

Workflow and Pathway Diagrams

The following diagrams illustrate the typical workflow for evaluating a solvent dye and the
logical relationship in selecting a colorant.
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Workflow for Solvent Dye Evaluation
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Decision Pathway for Colorant Selection

Conclusion

Solvent Yellow 93 demonstrates a robust performance profile, particularly in applications
requiring high thermal stability. Its good light fastness and migration resistance make it a
reliable choice for coloring a wide range of polymers. For applications demanding superior
migration resistance, a pigment alternative such as Pigment Yellow 93 could be considered,
though this would be at the expense of transparency. The selection of an appropriate colorant
is contingent on the specific requirements of the end-use application, and rigorous testing
according to standardized protocols is crucial for validating performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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